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The current treatment landscape for RP is limited. For most patients, care is supportive,
focusing on slowing disease progression with vitamin supplements and protecting the eyes
from sunlight. The primary approved advanced therapy is Luxturna (voretigene neparvovec), a
gene replacement therapy. Other investigational approaches include other mutation-specific
gene therapies, cell therapies, and different forms of optogenetic therapies.

GAO001's key distinction is its mutation-agnostic approach, making it potentially applicable to a
wider range of RP patients, particularly those in advanced stages where photoreceptor cells
are already lost.[1][2][3][6] This is a significant departure from therapies like Luxturna, which
are effective only for patients with mutations in both copies of the RPE65 gene, representing a
small fraction of the total RP population.[1]
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Feature

GAO001 (GenAns
Biotech)

Luxturna
(Voretigene
Neparvovec)

Other
Investigational
Gene Therapies

Mechanism of Action

Optogenetic therapy;
introduces a
photosensitive protein
(cOpnb) into retinal
ganglion cells.[1][4]

Gene replacement;

delivers a functional
copy of the RPE6G5

gene.[7][8]

Gene replacement or
editing for specific
mutations (e.g.,
USH2A, RPGR).[7]

Target Population

Advanced RP,
mutation-agnostic.[1]

[2](3]

RP with biallelic
RPE65 mutations,
typically earlier
stages.[1][7]

Specific genetic
subtypes of RP.[7]

Vector

Adeno-associated
virus (AAV).[1][4]

Adeno-associated
virus serotype 2
(AAV2).]9]

Typically AAV vectors.

Administration

Intravitreal injection.[1]

[2](3]

Subretinal injection.

Varies (subretinal or

intravitreal injection).

Clinical Stage

US FDA clearance for
Phase II; Investigator-
Initiated Trial

completed.[4]

FDA and EMA
approved.[8]

Various stages of

clinical trials (Phase I-

).

Reported Efficacy

Improved light
perception and visual
acuity in an lIT; some
patients regained
functional vision for
daily living.[1][4]

Significant
improvement in night
vision and ability to

navigate in low light.

[7]

Varies by therapy and
trial.

Adverse Events

No drug-related
serious adverse
events reported in the
IT.[4]

Generally well-
tolerated; potential for
ocular inflammation,
cataracts, and
increased intraocular

pressure.

Varies by therapy and
trial.
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Experimental Protocols
GAO001 Investigator-Initiated Trial (lIT)

The IIT for GA001 was conducted at Beijing Tiantan Hospital and involved the recruitment of 15
volunteer patients with advanced RP.[1] The protocol involved a single intravitreal injection of
the GA001 drug product.[1][2][3]

Patient Population: Patients with advanced RP, likely with severe vision loss.

« Intervention: A single injection of GA001 into the vitreous cavity of the eye. The AAV vector
carries the gene for the cOpn5 photosensitive protein to the retinal ganglion cells.

e Primary Endpoints: The primary focus of this initial trial was on the safety and tolerability of
the GA0O1 injection.

e Secondary Endpoints: Efficacy was assessed through measures of visual function, including
light perception, visual acuity (ability to see letters and patterns), and the ability to perform
daily activities.[1][4] Patients were monitored over several months, with improvements noted
within the first month and more significant functional gains observed between three to six
months post-treatment.[1][3]

Signaling Pathways and Experimental Workflow
GAO001: Optogenetic Signaling Pathway
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Caption: Mechanism of action for GA001 optogenetic therapy.

Experimental Workflow for GA001 Clinical Trial
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Caption: Workflow of the GA001 clinical trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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